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Compound of Interest

Compound Name: Delavinone

Cat. No.: B12416197 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Delavinone is a novel small molecule inhibitor with demonstrated anti-proliferative effects,

notably in colorectal cancer (CRC) cells. Its mechanism of action involves the induction of

oxidative stress and ferroptosis through the inhibition of the PKCδ-mediated phosphorylation of

Nrf2.[1] These application notes provide detailed protocols for the proper dissolution of

Delavinone and its application in common cell-based assays, ensuring reliable and

reproducible results for in vitro studies.

Data Presentation: Physicochemical and Solubility
Data
Delavinone's solubility is a critical factor for its use in aqueous cell culture environments.

Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing high-concentration stock

solutions.
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Property Data Source

Molecular Formula C₂₇H₄₃NO₂ Commercial Supplier Data

Molecular Weight 413.64 g/mol Commercial Supplier Data

Recommended Solvent Dimethyl Sulfoxide (DMSO)

Inferred from commercial

availability of a 10 mM solution

in DMSO and standard

laboratory practice for water-

insoluble compounds in cell-

based assays.

Known Stock Solution 10 mM in DMSO

A commercial vendor supplies

Delavinone in this format,

indicating good solubility and

stability at this concentration.

Aqueous Solubility Sparingly soluble to insoluble

Inferred from the necessity of

using an organic solvent like

DMSO for stock solution

preparation for use in aqueous

cell culture media.

Alternative Solvent Methanol:Water (1:1)

A 1 mg/mL stock solution has

been prepared in this solvent

for pharmacokinetic studies,

but it is less common for cell-

based assays due to potential

methanol toxicity.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Delavinone Stock
Solution in DMSO
This protocol describes the preparation of a high-concentration primary stock solution of

Delavinone.

Materials:
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Delavinone (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Procedure:

Determine the required mass of Delavinone:

Use the following formula to calculate the mass of Delavinone needed to prepare the

desired volume of a 10 mM stock solution: Mass (mg) = 10 mmol/L * 0.001 L/mL * Volume

(mL) * 413.64 g/mol * 1000 mg/g

Example: For 1 mL of a 10 mM stock, 4.136 mg of Delavinone is required.

Weighing Delavinone:

Under a fume hood, carefully weigh the calculated amount of Delavinone powder using

an analytical balance.

Dissolution:

Transfer the weighed Delavinone to a sterile amber vial.

Add the calculated volume of anhydrous, cell culture grade DMSO.

Vortex the solution thoroughly for 1-2 minutes until the Delavinone is completely

dissolved. A brief, gentle warming to 37°C in a water bath can aid dissolution if necessary.

Storage:

Aliquot the 10 mM stock solution into smaller, single-use volumes in sterile amber

microcentrifuge tubes. This prevents repeated freeze-thaw cycles.
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Store the aliquots at -20°C for short-term storage (up to 3 months) or at -80°C for long-

term storage (up to 1 year).

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
This protocol outlines the serial dilution of the 10 mM stock solution to final working

concentrations for treating cells.

Materials:

10 mM Delavinone stock solution in DMSO

Sterile, complete cell culture medium appropriate for your cell line

Sterile microcentrifuge tubes or a 96-well plate for dilutions

Procedure:

Thaw the Stock Solution:

Thaw a single aliquot of the 10 mM Delavinone stock solution at room temperature.

Intermediate Dilutions (if necessary):

For a wide range of final concentrations, it is advisable to first prepare an intermediate

stock (e.g., 1 mM) by diluting the 10 mM stock 1:10 in sterile cell culture medium.

Final Working Solutions:

Perform serial dilutions from your highest concentration stock (e.g., 10 mM or 1 mM) into

the final cell culture medium.

Crucially, ensure the final concentration of DMSO in the medium applied to the cells is ≤

0.1% to avoid solvent-induced cytotoxicity.

Example Dilution Scheme for a 100 µM final concentration:
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Add 1 µL of 10 mM Delavinone stock to 99 µL of cell culture medium. This results in a

100 µM working solution with 1% DMSO.

When adding this to cells (e.g., 10 µL of this solution to 90 µL of cells in a well), the final

DMSO concentration will be 0.1%.

Vehicle Control:

Prepare a vehicle control containing the same final concentration of DMSO as the highest

concentration of Delavinone used in the experiment. This is essential to distinguish the

effects of the compound from the effects of the solvent.

Application to Cells:

Add the prepared working solutions (and the vehicle control) to your cell cultures and

incubate for the desired experimental duration.

Mandatory Visualizations
Signaling Pathway of Delavinone Action
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Caption: Delavinone inhibits PKCδ, leading to reduced Nrf2 activity and ferroptosis.
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Experimental Workflow for Cell-Based Assays
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Caption: Workflow for determining Delavinone's cytotoxicity in cell culture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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